methyl 2,2-dimethyl-3-(tetrahydro-2H-pyran-2-yloxy)propanoate

• Molecular Formula: C11H20O4
• Molecular Weight: 216.27 g/mol
• IUPAC Name: methyl 2,2-dimethyl-3-(oxan-2-yloxy)propanoate
• InChI: InChI=1S/C11H20O4/c1-11(2,10(12)13-3)8-15-9-6-4-5-7-14-9/h9H,4-8H2,1-3H3
• InChI Key: SULLSHBLURKNMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1CCCCO1)C(=O)OC

Description

Methyl 2,2-dimethyl-3-(tetrahydro-2H-pyran-2-yloxy)propanoate is a useful research compound. Its molecular formula is C11H20O4 and its molecular weight is 216.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 66.3 mL (0.51 mol) of hydroxypivalic acid methyl ester in DCM (325 mL) are added 95.8 mL (1.04 mol) of 3,4-dihydro-2H-pyran. The reaction mixture is cooled to 0° C. and sulfuric acid on silica gel (2.04 g, 0.2 mL sulfuric acid/10 g silica gel) is added and the reaction mixture is stirred at room temperature for 25 minutes. After this time, the reaction mixture is filtered and concentrated under reduced pressure to yield 129 g of 2,2-dimethyl-3-(tetrahydro-pyran-2-yloxy)-propionic acid methyl ester as a yellow oil, which is used in the next step without further purification. Yield: quantitative; 1H NMR (400 MHz, DMSO-d6) δ ppm 1.12 (6H, s), 1.13 (6H, s), 1.4-1.7 (6H, m), 3.3 (1H, m), 3.4 (1H, m), 3.6 (3H, s), 3.65 (1H, d), 3.7 (1H, m), 4.55 (1H, t).

Synthesis routes and methods II

Procedure details

To a stirred mixture of hydroxypivalic acid methyl ester (50.0 g, 378 mmol) and p-toluenesulfonic acid monohydrate (1.439 g, 7.57 mmol) in 250 mL of methyl-tert-butylether was added dihydropyran (48.1 mL, 568 mmol) slowly with cooling. The mixture was stirred at room temperature overnight, 50 mL of saturated NaHCO3 added and the mixture shaken and separated. The organic layer dried over MgSO4 and concentrated. Purification of the residue by flash chromatography using 330 g column, 0%-5% ethyl acetate in hexane gave methyl 2,2-dimethyl-3-(tetrahydro-2H-pyran-2-yloxy)propanoate as a clear oil: 1H NMR (400 MHz, CDCl3) δ 4.5 (s, 1H), 3.8-3.6 (m, 2H), 3.6 (m, 3H), 3.4 (s, 1H), 3.25 (m, 1H), 1.7 (m, 1H), 1.6-1.18 (m, 5H), 1.05 (m, 6H).